![molecular formula C17H18N2O3S B2995772 N-allyl-2-[(phenylsulfonyl)anilino]acetamide CAS No. 339103-00-3](/img/structure/B2995772.png)
N-allyl-2-[(phenylsulfonyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of N-allyl-2-[(phenylsulfonyl)anilino]acetamide is defined by its molecular formula, C17H18N2O3S. The exact structure detailing the arrangement of these atoms is not provided in the search results.Physical And Chemical Properties Analysis
N-allyl-2-[(phenylsulfonyl)anilino]acetamide has a molecular weight of 330.4. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Asymmetric Synthesis and Claisen Rearrangement
- The decarboxylative Claisen rearrangement reaction of allylic acetate esters containing N-arylsulfonyl sulfoximines on the acetyl residue has been explored, yielding rearranged products with good yields and diastereoselectivities. This method provides a new pathway for the synthesis of complex molecules with defined stereochemistry, highlighting the utility of N-allyl-2-[(phenylsulfonyl)anilino]acetamide derivatives in asymmetric synthesis and rearrangement reactions (Craig et al., 2005).
Enzyme Inhibition Properties
- N-phenylsulfonamide derivatives, including structures related to N-allyl-2-[(phenylsulfonyl)anilino]acetamide, have been synthesized and shown to inhibit carbonic anhydrase and cholinesterase enzymes. These findings suggest potential therapeutic applications in treating diseases like glaucoma, cancer, osteoporosis, and Alzheimer's disease (Kazancioglu & Senturk, 2020).
Catalytic and Enantioselective Synthesis
- Research on catalytic enantioselective synthesis has developed methods for producing N-allylated sulfonamide derivatives with high yields and enantiomeric excesses. This demonstrates the significance of N-allyl-2-[(phenylsulfonyl)anilino]acetamide derivatives in creating axially chiral structures, beneficial for synthesizing enantiomerically pure pharmaceuticals (Kikuchi et al., 2019).
Direct Conversion and Allylation Reactions
- The direct conversion of allylic alcohols and the selective monoallylation of anilines using palladium catalysts have been studied, showcasing efficient methods for functionalizing anilines and synthesizing valuable chemical intermediates (Yang et al., 2000).
Antimicrobial and Antiviral Applications
- A novel anilidoquinoline derivative related to N-allyl-2-[(phenylsulfonyl)anilino]acetamide has shown therapeutic efficacy in treating Japanese encephalitis, demonstrating significant antiviral and antiapoptotic effects. This indicates the potential of such derivatives in developing treatments for viral diseases (Ghosh et al., 2008).
Mechanism of Action
The mechanism of action for N-allyl-2-[(phenylsulfonyl)anilino]acetamide is not specified in the search results. This could be due to the compound being used primarily for research purposes.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)anilino]-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-2-13-18-17(20)14-19(15-9-5-3-6-10-15)23(21,22)16-11-7-4-8-12-16/h2-12H,1,13-14H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFUBKRCYSJEABV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-2-[(phenylsulfonyl)anilino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.